Cas no 3228-51-1 (L-Threoninol)

• Product Name: L-Threoninol
• CAS No: 3228-51-1
• MF: C₄H₁₁NO₂
• MW: 105.13564
• MDL: MFCD00191173
• CID: 43943
• PubChem ID: 2033049
• Update Time: 2024-10-30

L-Threoninol Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Aminobutane-1,3-diol
• L(+)-THREONINOL
• L-THREONINOL
• H-THR-OL
• H-L-THR-OL
• (2R,3R)-2-AMINO-1,3-BUTANEDIOL
• (2S,3R)-2-AMINO-3-HYDROXY-1-BUTANOL
• THREONINOL
• H-Threoninol
• H-L-Threoninol
• H-Tyr(Bzl)-OMe•HCl
• (2R,3R)-2-amino-3-methyl-1,3-butanediol
• (R,R)-threoninol
• 2-aminobutan-1,3-diol
• threonine alcohol
• Threoninol,L
• (2S,3S)-2-Amino-1,3-butanediol
• Z1203578460
• EN300-226446
• 3228-51-1
• 1,3-Butanediol, 2-amino-, (R*,R*)-
• rel-(2R,3R)-2-Aminobutane-1,3-diol
• AKOS015840278
• Q27273483
• DB01724
• Threoninol,L-
• (L)-threoninol
• UNII-A16V466XOD
• 1,3-Butanediol, 2-amino-, (2R,3R)-
• Reduced Threonine
• SCHEMBL606176
• MFCD00191173
• NS00069010
• L-Threoninol, 97%
• F11954
• AS-16027
• DB-038133
• CS-W013681
• AKOS006237680
• A16V466XOD
• DTXSID30186028
• 108102-49-4
• L-Threoninol

• MDL： MFCD00191173
• Inchi： 1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
• InChI Key： MUVQIIBPDFTEKM-QWWZWVQMSA-N
• SMILES： C[C@H]([C@@H](CO)N)O

Computed Properties

• Exact Mass: 105.07900
• Monoisotopic Mass: 105.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 49
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• XLogP3: -1.6
• Topological Polar Surface Area: 68.1

Experimental Properties

• Color/Form: White solid
• Density: 1.118
• Melting Point: 49-54 °C (lit.)
• Boiling Point: 120-122 ºC (1 mmHg)
• Flash Point: 109.7°C
• Refractive Index: 1.488
• Water Partition Coefficient: dissolution
• PSA: 66.48000
• LogP: -0.61290
• Solubility: dissolve in water
• Specific Rotation: 6.5 º (c=1, EtOH)
• Optical Activity: [α]20/D −4.2°, c = 1% in H2O

L-Threoninol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/38
• Safety Instruction： S26-S37/39
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：Store long-term at -20°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether